Cas no 2199182-69-7 (hydrochloride)

• Product Name: hydrochloride
• CAS No: 2199182-69-7
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD30489798
• CID: 5154823
• Update Time: 2025-05-24

hydrochloride Chemical and Physical Properties

Names and Identifiers

• hydrochloride

• MDL： MFCD30489798
• Inchi： 1S/C9H15NO2.ClH/c1-12-7(11)8-3-2-4-9(10,5-8)6-8;/h2-6,10H2,1H3;1H
• InChI Key： PJZDIVOOTSBZIA-UHFFFAOYSA-N
• SMILES： C(C12CCCC(N)(C1)C2)(=O)OC.Cl

Additional information on hydrochloride

Hydrochloride: A Comprehensive Overview of CAS No. 2199182-69-7

The compound with the CAS registry number 2199182-69-7 is commonly referred to as hydrochloride. This chemical entity has garnered significant attention in various scientific and industrial domains due to its unique properties and versatile applications. In this article, we will delve into the structural characteristics, chemical properties, and recent advancements associated with hydrochloride, ensuring a thorough understanding of its significance in modern chemistry.

Hydrochloride is a salt formed by the reaction of hydrochloric acid (HCl) with a base, typically an amine or an alkaline earth metal. The structure of hydrochloride varies depending on the parent base, but it generally consists of a cation derived from the base and a chloride ion (Cl⁻). This compound is widely used in pharmaceuticals, agriculture, and industrial processes due to its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of hydrochloride in drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in formulations, ensuring the bioavailability and efficacy of active pharmaceutical ingredients (APIs). For instance, a 2023 study published in the *Journal of Pharmaceutical Sciences* demonstrated that hydrochloride derivatives can significantly enhance the solubility and absorption of poorly water-soluble drugs, making them more effective for therapeutic use.

In the field of materials science, hydrochloride has found applications in the synthesis of advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties, including high surface area, tunable pore sizes, and selective adsorption capabilities. A notable example is the use of hydrochloride as a linker in MOF construction, which has been instrumental in developing efficient gas storage systems for hydrogen and methane.

The environmental impact of hydrochloride has also been a topic of interest in recent years. Studies have shown that certain forms of hydrochloride can act as catalysts in degradation processes, facilitating the breakdown of organic pollutants in water and soil. This has led to innovative solutions for environmental remediation, particularly in regions contaminated by industrial waste.

From an industrial perspective, hydrochloride plays a crucial role in the production of pigments, dyes, and catalysts. Its ability to stabilize reactive intermediates during synthesis ensures high-quality outputs while minimizing waste. For example, in the textile industry, hydrochloride-based dyes have been developed to provide vibrant colors with improved fastness properties.

In conclusion, hydrochloride (CAS No. 2199182-69-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental technology. Its versatility and adaptability make it an invaluable tool in addressing contemporary challenges across various industries. As research continues to uncover new potential uses for this compound, its role in shaping future innovations is expected to grow significantly.